3-fluoro-1-N-(4-methoxyphenyl)benzene-1,2-diamine
Cat. No. B8310126
M. Wt: 232.25 g/mol
InChI Key: PWRKCAMCQQIQCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:22][CH2:23][OH:24].[F:1][c:2]1[c:3]([N+:17]([O-:18])=[O:19])[c:4]([NH:5][c:6]2[cH:7][cH:8][c:9]([O:12][CH3:13])[cH:10][cH:11]2)[cH:14][cH:15][cH:16]1.[H:20][H:21]>>[F:1][c:2]1[c:3]([NH2:17])[c:4]([NH:5][c:6]2[cH:7][cH:8][c:9]([O:12][CH3:13])[cH:10][cH:11]2)[cH:14][cH:15][cH:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(Nc2cccc(F)c2[N+](=O)[O-])cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(Nc2cccc(F)c2N)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
